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Compound of Interest

Compound Name: MCL0020

Cat. No.: B15617894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro characterization of

MCL0020, a potent and selective antagonist of the Melanocortin 4 Receptor (MC4R). The

document outlines the pharmacological profile of MCL0020, details the experimental

methodologies for its characterization, and presents its known activity data.

Introduction
MCL0020 is a small molecule antagonist of the Melanocortin 4 Receptor (MC4R), a G-protein

coupled receptor (GPCR) primarily expressed in the central nervous system. MC4R plays a

critical role in the regulation of energy homeostasis, food intake, and body weight. As a

selective antagonist, MCL0020 is a valuable tool for investigating the physiological functions of

the MC4R and holds potential as a therapeutic agent. This guide details the in vitro assays

used to determine its potency, selectivity, and potential off-target liabilities.

Pharmacological Data
The primary in vitro pharmacological data for MCL0020 is its binding affinity and functional

antagonism at melanocortin receptors.

Table 1: Receptor Binding Affinity and Functional
Antagonism of MCL0020
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Receptor Assay Type Parameter Value (nM) Reference

Human MC4R
Radioligand

Binding
IC50 11.63 [1][2][3]

Human MC3R
Radioligand

Binding
IC50 1115 [2]

Human MC1R
Radioligand

Binding
IC50 > 10,000 [2]

IC50: The half maximal inhibitory concentration, representing the concentration of a drug that is

required for 50% inhibition in vitro.

These data demonstrate that MCL0020 is a potent antagonist of the human MC4R with high

selectivity over the MC3R and MC1R subtypes.

Signaling Pathway of the Melanocortin 4 Receptor
(MC4R)
MCL0020 exerts its effects by blocking the canonical signaling pathway of the MC4R. The

MC4R is primarily coupled to the Gαs subunit of the heterotrimeric G-protein.
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Prepare cell membranes
expressing human MC4R

Incubate membranes with
[¹²⁵I]-NDP-α-MSH (Radioligand)

and varying concentrations of MCL0020

Separate bound from free radioligand
by filtration

Quantify bound radioactivity
using a gamma counter

Determine IC50 by nonlinear regression

 

Plate HEK293 cells expressing
human MC4R

Pre-incubate cells with varying
concentrations of MCL0020

Stimulate cells with a fixed
concentration of an agonist (e.g., α-MSH)

Lyse cells and measure intracellular
cAMP levels (e.g., using HTRF)

Determine IC50 for the inhibition
of agonist-stimulated cAMP production

Incubate MCL0020 with human
liver microsomes and NADPH

Take samples at multiple time points
(e.g., 0, 5, 15, 30, 60 min)

Quench the reaction with
acetonitrile

Analyze the remaining concentration of
MCL0020 by LC-MS/MS

Calculate in vitro half-life (t½)
and intrinsic clearance (Clint)

 

Use whole-cell patch-clamp electrophysiology
on cells stably expressing the hERG channel

Record baseline hERG currents

Apply varying concentrations of MCL0020
to the cells

Record hERG currents in the presence
of MCL0020

Determine the IC50 for hERG
channel inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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